1-(Benzyloxy)-4-bromo-2-fluorobenzene

• IUPAC Name: 4-bromo-2-fluoro-1-phenylmethoxybenzene
• InChI: InChI=1S/C13H10BrFO/c14-11-6-7-13(12(15)8-11)16-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key: HCVUDNMNSPYSHS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C=C(C=C2)Br)F
• Molecular Formula: C13H10BrFO
• DSSTOX Substance ID: DTXSID90595975
• Molecular Weight: 281.12 g/mol
• CAS RN: 133057-82-6

Description

1-(Benzyloxy)-4-bromo-2-fluorobenzene (1-Br-4-F-Bz) is an organic compound with a wide range of applications in scientific research. It has a unique combination of properties that make it an attractive choice for a variety of experiments. 1-Br-4-F-Bz is a colorless, non-volatile liquid with a boiling point of 204°C and a melting point of -14°C. Its molecular formula is C7H6BrFO and its molecular weight is 211.05 g/mol. It is soluble in a variety of organic solvents, including ethanol, ethyl acetate, and chloroform.

Scientific Research Applications

Chalcone Derivatives and Antimicrobial Activity

Chalcones are a class of compounds with diverse biological properties. , some novel chalcone derivatives containing the 1-(benzyloxy)-4-bromobenzene moiety were synthesized. These derivatives exhibited promising antimicrobial activity. Researchers explore their potential as antibacterial and antifungal agents.

Tyrosinase Inhibitors for Skin Health and Cosmetics

Tyrosinase inhibitors play a crucial role in skin health and cosmetics. . Tyrosinase is involved in melanin production, and its inhibition can help manage hyperpigmentation and related skin conditions.

Synthesis routes and methods I

Procedure details

DMF (12 mL), K2CO3(1.19 g, 8.55 mmol) and benzyl bromide (0.75 mL, 6.27 mmol) was added to 4-bromo-2-fluorophenol (1.1 g, 5.7 mmol), and the mixture was stirred at room temperature for 2 hours. After the termination of the reaction, the reactant was concentrated and the residue was diluted with 20 mL water. The mixture was extracted with EtOAc. The organic layer was separated and dried with MgSO4 to obtain the title compound (1.62 g, 100%).

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

A reaction vessel was charged with 19.4 g of 2-fluoro-4-bromophenol, 12.9 g of benzyl chloride, 23.3 g of potassium carbonate and 510 ml of cyclohexanone and the reaction was carried out with stirring at 120°-140° C. for 7 hours. The reaction liquid was poured into dilute hydrochloric acid and then extracted with benzene. The benzene layer was washed with water and dried over Glauber's salt. The benzene was distilled off and the residue was purified by way of column chromatography on silica gel (eluent: hexane/benzene=4/1) to obtain 27.9 g (yield 97.3%) of 2-fluoro-4-bromophenyl benzyl ether.

Synthesis routes and methods IV

Procedure details

A mixture of 25 g of 4-bromo-2-fluorophenol, 19 g of potassium carbonate and 100 ml of acetone was refluxed under stirring for 30 minutes. The reaction mixture was cooled, to which 17.40 g of benzyl chloride were dropwise added taking 15 minutes. The resultant was refluxed under stirring for 7 hours and filtered. The filtrate was distilled to remove acetone. The residue to which water was added was extracted with chloroform. The extract was washed, dried and purified by a silica gel column chromatography using chloroform. The eluate was evaporated under reduced pressure to obtain 22.24 g of the intended benzyl 4-bromo-2-fluorophenyl ether.

Synthesis routes and methods V

Procedure details

4-bromo-2-fluorophenol (2.557 g, 13.39 mmol) and (bromomethyl)benzene (1.590 ml, 13.39 mmol) in DMF (20 ml) were treated with K2CO3 (3.70 g, 26.8 mmol) overnight. The reaction was then diluted with ethyl acetate and washed with water. The organic layer was dried over Na2SO4 and concentrated to provide the title compound. LCMS (APCI) m/e 282 (M+H).